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Compound of Interest

Compound Name: 3,5-Dichlorobenzoic-d3 Acid

Cat. No.: B15295168

This document provides a focused analysis of the molecular weight of 3,5-Dichlorobenzoic-d3
acid, a deuterated analog of 3,5-Dichlorobenzoic acid. This information is critical for
researchers in fields such as pharmacology, environmental science, and analytical chemistry,
where isotopically labeled compounds are essential for metabolism studies, tracer experiments,
and as internal standards in mass spectrometry.

Chemical Structure and Isotopic Labeling

3,5-Dichlorobenzoic acid is an organic compound with the chemical formula C7H4Cl202.[1][2][3]
[4][5][6] The "-d3" designation in 3,5-Dichlorobenzoic-d3 acid indicates that three hydrogen
(H) atoms in the molecule have been replaced by their heavier isotope, deuterium (D). In this
specific isotopologue, the deuterium atoms replace the hydrogens on the aromatic ring at
positions 2, 4, and 6. The molecular formula for 3,5-Dichlorobenzoic-d3 acid is therefore
C7HDs3Cl20:2.[7][8]

Calculation of Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
To determine the molecular weight of 3,5-Dichlorobenzoic-d3 acid, the atomic weights of
carbon, hydrogen, deuterium, chlorine, and oxygen are required.

o Atomic Weight of Hydrogen (H): Approximately 1.008 amu[9]

e Atomic Weight of Deuterium (D): Approximately 2.014 amu[10][11][12]

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15295168?utm_src=pdf-interest
https://www.benchchem.com/product/b15295168?utm_src=pdf-body
https://www.benchchem.com/product/b15295168?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C7H4Cl2O2/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3H%2C(H%2C10%2C11)
https://www.medchemexpress.com/3-5-dichlorobenzoic-acid.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dichlorobenzoic-acid
https://www.lgcstandards.com/CW/en/3-5-Dichlorobenzoic-acid/p/DRE-C12403100
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/960807
https://wap.guidechem.com/encyclopedia/3-5-dichlorobenzoic-acid-dic60.html
https://www.benchchem.com/product/b15295168?utm_src=pdf-body
https://www.benchchem.com/product/b15295168?utm_src=pdf-body
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/D335Dichlorobenzoicacid.htm
https://www.lgcstandards.com/NO/en/3-5-Dichlorobenzoic-d3-Acid/p/CDN-D-6059?queryID=5ac7992ba189837867e799a3262c8f9b
https://www.benchchem.com/product/b15295168?utm_src=pdf-body
https://www.fishersci.com/us/en/periodic-table.html
https://m.youtube.com/watch?v=WmWBl5uQrP0
https://www.youtube.com/watch?v=ZpcPbNdPs1E
https://www.youtube.com/watch?v=0ei5ATzRavE
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15295168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Atomic Weight of Carbon (C): Approximately 12.011 amu
o Atomic Weight of Chlorine (Cl): Approximately 35.453 amu
o Atomic Weight of Oxygen (O): Approximately 15.999 amu

The molecular weight of the non-deuterated form, 3,5-Dichlorobenzoic acid (C7H4Cl202), is
approximately 191.01 g/mol .[1][2][3][4][5]

For 3,5-Dichlorobenzoic-d3 acid (C7HDsCl202), the calculation is as follows:
(7 x 12.011) + (1 x 1.008) + (3 x 2.014) + (2 x 35.453) + (2 x 15.999) = 194.03 g/mol
This calculated value is confirmed by suppliers of this isotopically labeled compound.[7][8]

Data Summary

The molecular weights of 3,5-Dichlorobenzoic acid and its deuterated analog are summarized
in the table below for direct comparison.

Compound Molecular Formula Molecular Weight ( g/mol )
3,5-Dichlorobenzoic acid C7HaCl202 191.01[1][21131[4115]
3,5-Dichlorobenzoic-d3 acid C7HDsCI202 194.03[7][8]

Logical Relationship of Isotopic Substitution

The substitution of hydrogen with deuterium is a fundamental technique in various scientific
disciplines. The following diagram illustrates the logical relationship between the standard
compound and its isotopically labeled counterpart.
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Isotopic relationship between the two compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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